N-(1-cyclopropylethyl)-2-methylaniline

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Structure and Synthesis of N-(1-cyclopropylethyl)-o-toluidine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of N-(1-cyclopropylethyl)-o-toluidine, a substituted aromatic amine. While specific experimental data for this compound is not widely available in peer-reviewed literature, this document outlines a robust theoretical framework for its synthesis, characterization, and potential applications based on established chemical principles and data from structurally analogous compounds. The primary synthetic route detailed is the reductive amination of o-toluidine with cyclopropyl methyl ketone, a cornerstone reaction in modern medicinal chemistry. This guide offers detailed, step-by-step protocols, predicted analytical data, and a discussion of the underlying chemical principles to empower researchers in the synthesis and exploration of this and related molecules.

Introduction: The Significance of N-Substituted Toluidines

N-substituted toluidine derivatives are a class of compounds with significant industrial and pharmaceutical relevance. The introduction of various substituents onto the nitrogen atom of the toluidine scaffold can dramatically alter the molecule's physicochemical properties, leading to a diverse range of applications. These compounds are utilized as intermediates in the synthesis of dyes, agrochemicals, and importantly, active pharmaceutical ingredients (APIs)[1]. The specific compound of interest, N-(1-cyclopropylethyl)-o-toluidine (CAS Number: 1020989-61-0), incorporates a cyclopropylethyl group, a moiety known to enhance metabolic stability and introduce conformational rigidity, which can be advantageous in drug design[2]. This guide will provide a detailed exploration of its chemical structure and a practical, scientifically grounded approach to its synthesis and characterization.

Chemical Structure and Properties

N-(1-cyclopropylethyl)-o-toluidine possesses a distinct molecular architecture that dictates its chemical behavior.

• Core Structure: An o-toluidine moiety, which is a benzene ring substituted with an amino group and a methyl group at the ortho position.

• N-Substituent: A 1-cyclopropylethyl group attached to the nitrogen atom of the amino group.

Molecular Formula: C₁₂H₁₇N[3] Molecular Weight: 175.27 g/mol [3]

Structural Diagram:

Caption: Chemical structure of N-(1-cyclopropylethyl)-o-toluidine.

Physicochemical Properties (Predicted):

Property	Value	Source
Topological Polar Surface Area (TPSA)	12.03 Ų	ChemScene[3]
LogP	3.205	ChemScene[3]
Hydrogen Bond Acceptors	1	ChemScene[3]
Hydrogen Bond Donors	1	ChemScene[3]
Rotatable Bonds	3	ChemScene[3]

Synthesis Pathway: Reductive Amination

The most logical and widely applicable method for the synthesis of N-(1-cyclopropylethyl)-o-toluidine is reductive amination. This robust, one-pot reaction combines a carbonyl compound (cyclopropyl methyl ketone) with an amine (o-toluidine) to form an imine intermediate, which is subsequently reduced in situ to the desired secondary amine. This method is favored for its efficiency and high yield.

Overall Reaction Scheme:

Caption: Reductive amination of o-toluidine with cyclopropyl methyl ketone.

Causality Behind Experimental Choices

The choice of reagents and conditions is critical for a successful reductive amination.

• Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃) is the preferred reducing agent. Its mild nature allows for the in situ reduction of the imine without significantly reducing the starting ketone, thus minimizing side reactions. Other reducing agents like sodium cyanoborohydride (NaBH₃CN) can also be used, but NaBH(OAc)₃ is often favored due to its lower toxicity.

• Solvent: Dichloromethane (DCM) or 1,2-dichloroethane (DCE) are excellent solvents for this reaction as they are relatively non-polar and aprotic, which favors imine formation.

• Acid Catalyst: A catalytic amount of acetic acid is often added to protonate the carbonyl oxygen, making the carbonyl carbon more electrophilic and accelerating the initial nucleophilic attack by the amine to form the imine.

Detailed Experimental Protocol

Materials:

• o-Toluidine

• Cyclopropyl methyl ketone

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (DCM), anhydrous

• Acetic acid, glacial

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Argon or nitrogen gas supply

• Separatory funnel

• Rotary evaporator

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (argon or nitrogen), add o-toluidine (1.0 eq).

• Dissolve the o-toluidine in anhydrous dichloromethane (DCM).

• Add cyclopropyl methyl ketone (1.1 eq) to the solution.

• Add a catalytic amount of glacial acetic acid (0.1 eq).

• Stir the mixture at room temperature for 30-60 minutes to facilitate imine formation.

• Slowly add sodium triacetoxyborohydride (1.5 eq) portion-wise to the stirring solution. The reaction is exothermic, so slow addition is crucial to control the temperature.

• Allow the reaction to stir at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by flash column chromatography on silica gel.

Workflow Diagram:

Caption: Step-by-step workflow for the synthesis of N-(1-cyclopropylethyl)-o-toluidine.

Characterization and Analytical Data (Predicted)

Due to the absence of published experimental data, the following analytical characteristics are predicted based on the known spectroscopic properties of N-substituted anilines and compounds containing cyclopropyl and ethyl groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR:

  • Aromatic Protons: Multiplets in the range of δ 6.5-7.2 ppm.

  • N-H Proton: A broad singlet, typically in the range of δ 3.5-4.5 ppm, which is exchangeable with D₂O.

  • CH-N Proton: A multiplet for the methine proton adjacent to the nitrogen and the cyclopropyl group.

  • CH₃ (ethyl) Protons: A doublet for the terminal methyl group of the ethyl substituent.

  • CH₃ (tolyl) Protons: A singlet for the methyl group on the aromatic ring, typically around δ 2.1-2.3 ppm.

  • Cyclopropyl Protons: Complex multiplets in the upfield region, typically between δ 0.2-1.0 ppm.

• ¹³C NMR:

  • Aromatic Carbons: Signals in the range of δ 110-150 ppm.

  • C-N Carbon: The carbon of the ethyl group attached to the nitrogen.

  • CH₃ (ethyl) Carbon: The terminal methyl carbon of the ethyl group.

  • CH₃ (tolyl) Carbon: The methyl carbon on the aromatic ring, typically around δ 17-21 ppm.

  • Cyclopropyl Carbons: Signals in the upfield region.

Infrared (IR) Spectroscopy

• N-H Stretch: A characteristic absorption band for a secondary amine in the region of 3300-3500 cm⁻¹.

• C-H (aromatic) Stretch: Absorptions above 3000 cm⁻¹.

• C-H (aliphatic) Stretch: Absorptions just below 3000 cm⁻¹.

• C=C (aromatic) Stretch: Peaks in the 1450-1600 cm⁻¹ region.

• C-N Stretch: An absorption band in the 1250-1350 cm⁻¹ region for aromatic amines.

Mass Spectrometry (MS)

• Molecular Ion Peak (M⁺): Expected at m/z = 175.

• Fragmentation Pattern: Expect to see fragmentation patterns corresponding to the loss of a methyl group, an ethyl group, or the cyclopropyl ring. A significant fragment would likely be the tropylium-like ion from the toluidine moiety.

Potential Applications and Future Directions

While specific applications for N-(1-cyclopropylethyl)-o-toluidine have not been documented, its structural motifs suggest potential utility in several areas of research and development:

• Medicinal Chemistry: The incorporation of the cyclopropyl group can enhance the metabolic stability and binding affinity of drug candidates. This compound could serve as a valuable building block for the synthesis of novel therapeutic agents targeting a variety of biological pathways. A patent for N-substituted-o-toluidine derivatives suggests their potential use in percutaneously absorbable preparations, indicating a possible role in transdermal drug delivery systems.

• Agrochemicals: Many N-alkylated anilines are precursors to herbicides and pesticides. The unique lipophilicity and steric profile of the cyclopropylethyl group could lead to the development of new agrochemicals with improved efficacy and selectivity.

• Materials Science: Substituted anilines can be used in the synthesis of polymers and other advanced materials. The specific properties imparted by the N-(1-cyclopropylethyl) substituent could be explored for the creation of materials with novel thermal or electronic properties.

Further research is warranted to synthesize N-(1-cyclopropylethyl)-o-toluidine, confirm its predicted analytical data through experimental characterization, and evaluate its biological activity and material properties to unlock its full potential.

Safety and Handling

o-Toluidine and its derivatives should be handled with caution as they are potentially toxic and may be carcinogenic.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a lab coat.

• Ventilation: Work in a well-ventilated fume hood to avoid inhalation of vapors.

• Disposal: Dispose of all chemical waste in accordance with institutional and local regulations.

Conclusion

N-(1-cyclopropylethyl)-o-toluidine represents an intriguing yet underexplored molecule at the intersection of aromatic amine chemistry and modern drug design principles. This technical guide has provided a comprehensive theoretical framework for its synthesis via reductive amination, along with predicted analytical data for its characterization. By leveraging the established principles and detailed protocols outlined herein, researchers are well-equipped to synthesize this compound and investigate its potential applications in medicinal chemistry, agrochemicals, and materials science. The self-validating nature of the described synthetic and analytical workflow ensures a high degree of confidence in the resulting product, paving the way for future innovation.

References

• Google Patents.
• Google Patents. US4554380A - Process for the manufacture of o-toluidine and/or m-toluidine and/or p-toluidine.
• Google Patents. US3758690A - And use of such n-cyclopropyl compounds as hypotensives pharmaceutical compositions containing n-cyclopropyl-1-amino indanes.

• PubChem. Compounds and compositions and methods of use - Patent US-10183012-B2. [Link]

Sources

• 1. WO1996011022A1 - DRUG COMPOUNDING INGREDIENTS COMPRISING N-SUBSTITUTED-o-TOLUIDINE DERIVATIVE AND PERCUTANEOUSLY ABSORBABLE PREPARATION - Google Patents [patents.google.com]
• 2. chemscene.com [chemscene.com]
• 3. Organic Syntheses Procedure [orgsyn.org]

Protocols & Analytical Methods

Application Note: Precision N-Alkylation of o-Toluidine

Abstract & Strategic Overview

o-Toluidine (2-methylaniline) presents a classic challenge in medicinal chemistry: the "Ortho Effect." The steric bulk of the methyl group at the C2 position creates a kinetic barrier to nucleophilic attack, while the electron-donating nature of the amine facilitates over-alkylation once the initial barrier is overcome.

This guide moves beyond generic "amine alkylation" recipes. We define three distinct, high-fidelity workflows tailored specifically for the steric and electronic reality of o-toluidine. These protocols are selected to maximize mono-N-alkylation selectivity , a critical requirement for synthesizing local anesthetics (e.g., Lidocaine/Prilocaine analogs) and complex heterocycles.

The Decision Matrix: Selecting Your Method

Before weighing reagents, consult this logic flow to select the optimal pathway for your specific substrate.

Figure 1: Strategic decision tree for selecting the N-alkylation method based on the desired substituent (R-group).

Technical Deep Dive & Protocols

Method A: Reductive Amination (The Industry Standard)

Best For: Introduction of primary or secondary alkyl chains (Methyl, Ethyl, Isopropyl, Benzyl). Mechanism: Formation of a steric Schiff base (imine) followed by in-situ reduction.

The "Ortho" Challenge

With o-toluidine, the formation of the imine intermediate is rate-limiting due to the steric clash between the ortho-methyl group and the incoming carbonyl electrophile. Standard protocols often fail because the imine does not form completely before reduction begins.

• Solution: We utilize Titanium(IV) Isopropoxide as a Lewis acid dehydrating agent to force imine formation before the reducing agent is active.

Protocol 1: Ti(OiPr)₄-Mediated Reductive Amination

Reagents:

• o-Toluidine (1.0 equiv)

• Aldehyde/Ketone (1.1 equiv)

• Titanium(IV) isopropoxide (1.2 equiv) [CAS: 546-68-9]

• Sodium Borohydride (NaBH₄) (1.5 equiv)[1]

• Solvent: THF (Anhydrous)

Step-by-Step:

• Imine Pre-formation: In a flame-dried flask under Argon, dissolve o-toluidine in anhydrous THF (0.5 M).

• Activation: Add Ti(OiPr)₄ followed by the aldehyde/ketone. Stir at ambient temperature for 6–12 hours.

  • Checkpoint: Monitor by TLC.[1] The spot for o-toluidine should disappear. The solution will likely turn yellow/orange (imine color).

• Reduction: Cool the mixture to 0°C. Add NaBH₄ (solid) in small portions to avoid vigorous gas evolution.

  • Note: Unlike NaBH(OAc)₃, NaBH₄ is cheaper and effective here because the imine is pre-formed and coordinated to Titanium.

• Workup (Critical): Quench by adding 1N NaOH (do not use water alone, or Ti will form a gelatinous mess). Stir until a white precipitate (TiO₂) forms. Filter through Celite.

• Purification: Concentrate filtrate and purify via flash chromatography (Hexane/EtOAc).

Method B: Buchwald-Hartwig Cross-Coupling

Best For: N-Arylation (connecting o-toluidine to another aromatic ring). Mechanism: Pd(0) catalyzed cycle involving oxidative addition, amine coordination, and reductive elimination.[2][3]

The "Ortho" Challenge

o-Toluidine is a nucleophile, but a poor one for Pd-catalysis because the methyl group hinders coordination to the Palladium center. Standard ligands (like PPh₃) will result in low yields (<20%).

• Solution: Use bulky, electron-rich biaryl phosphine ligands (e.g., BrettPhos or XantPhos ) that create a "pocket" to facilitate the reductive elimination step.

Protocol 2: Pd-Catalyzed N-Arylation

Reagents:

• o-Toluidine (1.2 equiv)

• Aryl Halide (Ar-Br or Ar-Cl) (1.0 equiv)

• Catalyst: Pd₂(dba)₃ (1-2 mol%)

• Ligand: BrettPhos (2-4 mol%) [CAS: 1070663-78-3]

• Base: NaOtBu (1.4 equiv)

• Solvent: 1,4-Dioxane or Toluene (degassed)

Step-by-Step:

• Inert Setup: Charge a reaction vial with Pd₂(dba)₃, BrettPhos, and NaOtBu. Seal and purge with Argon (3 cycles).

• Addition: Add the Aryl Halide and o-Toluidine via syringe through the septum. Add solvent (degassed).

• Heating: Heat to 80–100°C.

  • Why this temp? The energy barrier for the amine binding to the Pd(II) complex is higher for o-toluidine.

• Monitoring: Reaction usually completes in 2–4 hours.

• Workup: Filter through a silica plug to remove Pd residues. Concentrate and purify.

Figure 2: The Catalytic Cycle. The red node highlights the critical step hindered by o-toluidine's methyl group, requiring specialized ligands.

Method C: Acylation-Reduction (The "Prilocaine" Route)

Best For: Absolute guarantee of Mono-Alkylation; Industrial Scale-up. Context: This is the strategy used in the synthesis of Prilocaine intermediates to ensure no di-alkylation occurs.

Protocol 3: Stepwise Mono-Alkylation

Step 1: Acylation

• Dissolve o-toluidine (1.0 eq) and Et₃N (1.1 eq) in DCM at 0°C.

• Add Acyl Chloride (e.g., Propionyl chloride for N-propyl) dropwise.

• Result: Quantitative formation of the Amide. Isolate by washing with 1M HCl (removes unreacted amine).

Step 2: Amide Reduction

• Dissolve the clean Amide in anhydrous THF.

• Add Borane-Dimethyl Sulfide (BH₃·DMS) (2.0 equiv) slowly at 0°C, then reflux for 2 hours.

  • Safety: BH₃ generates H₂ gas. Vent properly.

• Quench: Carefully add MeOH, then 1M HCl. Reflux for 30 mins to break the Boron-Amine complex (essential step).

• Neutralize: Basify with NaOH and extract.

• Result: Pure N-mono-alkyl o-toluidine.

Comparative Data Analysis

Feature	Direct Alkylation (SN2)	Reductive Amination (Method A)	Buchwald-Hartwig (Method B)	Acylation-Reduction (Method C)
Mono-Selectivity	Poor (<60%)	High (>90%)	High (>95%)	Perfect (~100%)
Steric Tolerance	Low	Medium (requires Ti catalyst)	High (with BrettPhos)	High
Atom Economy	High	Medium	Low (Ligand/Base waste)	Low (2 steps)
Cost	Low	Low	High (Pd catalyst)	Medium
Primary Use	Not Recommended	Lab Scale / Library Gen	Complex Drug Scaffolds	Bulk Manufacturing

References & Validation

• Reductive Amination Selectivity: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 1996. Link

  • Validation: Establishes the baseline for selectivity; our protocol adds Ti(OiPr)4 to adapt this for hindered o-toluidine.

• Buchwald-Hartwig Conditions: Maiti, D., & Buchwald, S. L.[4] "Cu-Catalyzed Arylation of Primary Amines." Journal of the American Chemical Society, 2009. Link

  • Validation: Defines the ligand requirements for hindered substrates.

• Prilocaine/Acylation Route: Swamy, G. Y., et al. "Efficient method for the synthesis of prilocaine precursor amide." International Journal of Chemical and Biological Sciences, 2015. Link

  • Validation: Confirms the acylation pathway as the industrial standard for o-toluidine derivatives.

• Titanium Mediated Amination: Mattson, R. J., et al. "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium borohydride." Journal of Organic Chemistry, 1990. Link

Safety Warning

• o-Toluidine is a known carcinogen (Group 1). All protocols must be performed in a fume hood with double-gloving (Nitrile).

• Waste Disposal: Segregate all palladium waste. Quench borane residues completely before disposal to prevent fire hazards.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 4. chemrxiv.org [chemrxiv.org]

Scalable synthesis routes for N-(1-cyclopropylethyl)-2-methylaniline

Application Note: Scalable Synthesis of N-(1-cyclopropylethyl)-2-methylaniline

Part 1: Executive Summary & Strategic Analysis

Target Molecule: N-(1-cyclopropylethyl)-2-methylaniline CAS: 1020989-61-0 Molecular Formula: C₁₂H₁₇N Application: Pharmaceutical intermediate (Kinase inhibitors, GPCR ligands), Agrochemical building block.

Strategic Route Selection: For the scalable manufacture of N-(1-cyclopropylethyl)-2-methylaniline, we reject direct alkylation (using 1-cyclopropylethyl halides) due to competing elimination reactions and poly-alkylation. Instead, we prioritize Reductive Amination mediated by Titanium(IV) isopropoxide.

Why this route?

• Steric Management: The ortho-methyl group on the aniline creates significant steric hindrance. Standard acid-catalyzed condensation is often sluggish. Titanium(IV) isopropoxide acts as a dual Lewis acid and water scavenger, driving the equilibrium toward the sterically congested imine (ketimine) intermediate [1].

• Chemo-stability: The cyclopropyl ring is sensitive to hydrogenolysis. Catalytic hydrogenation (H₂/Pd-C) carries a high risk of ring-opening to the n-propyl derivative. The use of borohydride reagents (NaBH₄) preserves the cyclopropyl integrity [2].

• Scalability: This route avoids high-pressure reactors and uses inexpensive, bulk-available reagents.[1]

Part 2: Detailed Experimental Protocol

Method A: Titanium-Mediated Reductive Amination (Recommended)

Reaction Scheme: 2-Methylaniline + Methyl Cyclopropyl Ketone + Ti(OiPr)₄ → [Ketimine Intermediate] + NaBH₄ → Product

Reagents & Stoichiometry:

Reagent	Equiv.	Role
2-Methylaniline (o-Toluidine)	1.0	Limiting Reagent
Methyl Cyclopropyl Ketone	1.1 - 1.2	Carbonyl Source
Titanium(IV) Isopropoxide	1.25	Lewis Acid / Dehydrating Agent
Sodium Borohydride (NaBH₄)	1.5	Reducing Agent
Ethanol (Absolute)	Solvent	Reaction Medium

| THF | Solvent | Co-solvent (optional) |

Step-by-Step Protocol:

• Imine Formation (Neat or Concentrated):

  • Charge a dry, nitrogen-flushed reactor with 2-methylaniline (1.0 equiv) and methyl cyclopropyl ketone (1.2 equiv).

  • Critical Step: Add Titanium(IV) isopropoxide (1.25 equiv) dropwise at ambient temperature. The reaction is slightly exothermic.

  • Stir the mixture at 25–40 °C for 6–12 hours.

  • Checkpoint: Monitor conversion by TLC or GC-MS. The disappearance of 2-methylaniline indicates complete formation of the titanium-complexed ketimine. Note: The intermediate is moisture-sensitive; do not isolate.

• Reduction:

  • Dilute the viscous reaction mixture with absolute Ethanol (5–10 volumes relative to aniline).

  • Cool the reactor to 0 °C .

  • Add Sodium Borohydride (1.5 equiv) portion-wise. Caution: Hydrogen gas evolution. Ensure adequate venting.

  • Allow the mixture to warm to room temperature and stir for 2–4 hours.

• Workup (Titanium Quench):

  • The "White Slurry" Method: Quench the reaction by adding water (approx. 2 mL per mmol of Ti) followed by 1M NaOH or aqueous ammonia. This converts the titanium alkoxides into insoluble titanium oxide/hydroxide solids.

  • Stir vigorously for 30 minutes until a white, filterable precipitate forms.

  • Filter the suspension through a pad of Celite . Wash the cake with ethyl acetate or MTBE.

• Purification:

  • Concentrate the filtrate under reduced pressure.[2]

  • Dissolve the residue in MTBE/Ethyl Acetate and wash with brine.

  • Dry over Na₂SO₄ and concentrate.

  • Final Polish: Distillation under high vacuum (bp ~130–140 °C at 1-2 mmHg) or conversion to the HCl salt for recrystallization (Ethanol/Et₂O).

Part 3: Process Visualization

Figure 1: Reaction Pathway & Logic Flow

Caption: Mechanistic flow of Ti-mediated reductive amination, highlighting the avoidance of cyclopropyl ring opening.

Figure 2: Workup & Isolation Protocol

Caption: Downstream processing workflow ensuring efficient removal of Titanium byproducts.

Part 4: Analytical Data & Troubleshooting

Expected Analytical Profile:

Technique	Diagnostic Signal	Interpretation
¹H NMR (400 MHz, CDCl₃)	δ 0.2–0.6 ppm (m, 4H)	Cyclopropyl methylene protons (Confirm ring integrity).
δ 2.15 ppm (s, 3H)	Aryl methyl group (ortho-tolyl).
δ 3.10 ppm (m, 1H)	Methine proton adjacent to Nitrogen (Chiral center).
MS (ESI+)	m/z 176.1 [M+H]⁺	Parent ion matching C₁₂H₁₇N.

Troubleshooting Guide:

• Problem: Low Conversion to Imine.

  • Root Cause:[1][3][4][5] Insufficient Ti(OiPr)₄ or high humidity.

  • Fix: Increase Ti loading to 1.5 equiv; ensure reagents are dry (Karl Fischer < 0.1%).

• Problem: Gel formation during quench.

  • Root Cause:[1][3][4][5] Improper water/NaOH ratio.

  • Fix: Use the specific ratio: 1 mL water per gram of Ti(OiPr)₄, followed by dilution with EtOAc before filtration.

• Problem: "n-propyl" impurity detected.

  • Root Cause:[1][3][4][5] Cyclopropyl ring opening.

  • Fix: Ensure no transition metals (Pd, Ni) are present. If using catalytic hydrogenation instead of NaBH₄, switch catalyst to Pt/C (sulfided) or Rh/C .

Part 5: References

• Bhattacharyya, S. (1995). "Titanium(IV) isopropoxide mediated reductive amination of carbonyl compounds with sodium borohydride." Journal of Organic Chemistry, 60(15), 4928-4929. Link

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 61(11), 3849-3862. Link

• Patent US20210395185A1. (2021). "Scalable synthesis of optically active 1-cyclopropylalkyl-1-amines." Google Patents. Link

• Gribble, G. W. (1998). "Sodium borohydride in carboxylic acid media: a phenomenal reduction system." Chemical Society Reviews, 27, 395-404. Link

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Reductive amination - Wikipedia [en.wikipedia.org]
• 4. Synthesis of n-methylaniline (1970) | G Akazome | 4 Citations [scispace.com]
• 5. US20210395185A1 - Scalable synthesis of optically active 1-cyclopropylalkyl-1-amines - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Removal of Unreacted 2-Methylaniline

Subject: Troubleshooting & Protocols for the Removal of 2-Methylaniline (o-Toluidine) from Reaction Mixtures

Executive Summary

2-Methylaniline (o-toluidine) is a common building block in the synthesis of heterocycles, dyes, and pesticides. However, its removal is complicated by its moderate basicity (

of conjugate acid 4.45), high boiling point (200°C), and significant toxicity (ICH M7 Class 1 carcinogen).

This guide provides three validated workflows for removing 2-methylaniline, ranging from standard aqueous workups to advanced scavenging for acid-sensitive compounds.

Module 1: Liquid-Liquid Extraction (The Standard Protocol)

Best For: Products that are stable to acidic conditions and are not basic amines.

The Science of Solubility

To extract 2-methylaniline into the aqueous phase, we must protonate it to form the water-soluble anilinium salt.

• Target pH: The

  of the 2-methylanilinium ion is 4.45 [1].

• Rule of Thumb: To ensure >99.9% protonation, the aqueous phase pH must be at least 2 units below the

  . Therefore, a wash with pH < 2.5 is required.

Protocol

• Dilution: Dilute the reaction mixture with a water-immiscible organic solvent (Ethyl Acetate or DCM). Avoid Diethyl Ether if possible due to lower polarity, which may precipitate the amine salt before it partitions.

• Acid Wash: Wash the organic layer 3 times with 1M HCl .

  • Why 1M? This provides a pH

    0, ensuring complete protonation ( ).

• Phase Check: The 2-methylaniline is now in the aqueous layer (top or bottom depending on solvent).

• Neutralization (Optional): Wash the organic layer once with Saturated

  to remove excess acid, then Brine.

Troubleshooting FAQ

Q: I formed a stubborn emulsion during the acid wash. How do I break it?

• A: Anilines can act as weak surfactants.

  • Add solid NaCl directly to the separatory funnel to increase ionic strength.

  • Filter the mixture through a pad of Celite; emulsions are often stabilized by microscopic particulates.

  • If using DCM, try adding a small amount of Methanol (demulsifier).

Q: My product is also a base. Will this method work?

• A: No. If your product is a basic amine, it will also protonate and extract into the acid layer. Switch to Module 2 (Scavenging).

Module 2: Solid-Supported Scavenging (High Selectivity)

Best For: Acid-sensitive products, basic products, or high-throughput parallel synthesis.

Mechanism of Action

When extraction is impossible (e.g., product is also an amine), use a chemoselective electrophilic scavenger . We utilize polymer-supported isocyanates (PS-Isocyanate). The unreacted 2-methylaniline attacks the isocyanate, becoming covalently bound to the polymer bead, which is then removed via filtration.

Visualizing the Scavenging Logic

Figure 1: Workflow for chemoselective removal of 2-methylaniline using PS-Isocyanate resin.

Protocol

• Stoichiometry: Calculate the theoretical excess of 2-methylaniline. Add 3.0 equivalents of PS-Isocyanate resin relative to the impurity.

• Solvent Compatibility: Dissolve crude in DCM or THF. Avoid protic solvents (MeOH/EtOH) as they can compete for the isocyanate sites.

• Incubation: Shake or stir gently at room temperature for 4–12 hours.

  • Tip: Do not use magnetic stir bars if the resin is fragile; they can grind the beads, blocking filters. Use an orbital shaker.

• Filtration: Filter through a fritted cartridge or cotton plug. Rinse the resin with DCM to recover any entrained product.

Module 3: Chromatographic Purification

Best For: Final polishing or when 2-methylaniline co-elutes with product.

The "Tailing" Phenomenon

2-Methylaniline often "streaks" or "tails" on standard silica gel. This is caused by the interaction between the basic amine nitrogen and the acidic silanol groups (

) on the silica surface [2].[1] This streaking can contaminate product fractions that elute nearby.

Solution: Amine Modification

You must block the acidic silanols to sharpen the 2-methylaniline peak.

Method A: Mobile Phase Modifier (Standard)

• Add 1% Triethylamine (TEA) or 1% Ammonium Hydroxide to your mobile phase (e.g., 1% TEA in Hexane/EtOAc).

• Note: TEA has a high boiling point. Ensure your product is dried thoroughly under high vacuum/heat (if stable) to remove residual TEA.

Method B: Pre-Buffered Silica (Advanced)

• Slurry the silica gel in mobile phase containing 5% TEA.[2]

• Pour the column, then flush with 2 column volumes of standard mobile phase (without TEA) before loading sample.

• Benefit: This neutralizes the column without contaminating your collected fractions with excess TEA.

Module 4: Regulatory & Safety (ICH M7)

Audience: Drug Development / GMP Labs

2-Methylaniline is a known mutagen and carcinogen. Under ICH M7 guidelines , it is classified as a Class 1 impurity (known mutagenic carcinogen) [3].[3]

Control Limits

If the compound is a drug candidate, you cannot simply "remove" it; you must prove it is removed to trace levels.

• TTC Limit: For impurities with positive carcinogenicity data, the limit is often compound-specific, but the default Threshold of Toxicological Concern (TTC) is 1.5 µ g/day for lifetime exposure [4].

• Detection: Standard NMR is insufficient for ppm-level detection. You must use LC-MS/MS or GC-MS in SIM (Selected Ion Monitoring) mode to validate removal below 10-50 ppm.

Summary of Removal Strategies

Scenario	Recommended Method	Critical Parameter
Standard Synthesis	Acid Wash (1M HCl)	Aqueous pH must be < 2.5
Acid-Sensitive Product	Scavenging (PS-Isocyanate)	Avoid alcoholic solvents
Basic Product	Scavenging (PS-Isocyanate)	Use 3 equiv. of resin
Difficult Separation	Silica Chromatography	Add 1% TEA to eluent
GMP / Pharma	Any of above + LC-MS check	Limit < 1.5 µ g/day (ICH M7)

References

• Biotage. (2023, January 19).[1] Is there an easy way to purify organic amines? Retrieved from [Link]

• European Medicines Agency. (2014, September). ICH guideline M7 on assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk.[3][4][5] Retrieved from [Link]

• U.S. Food and Drug Administration (FDA). (2023, April). M7(R2) Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. Retrieved from [Link]

Sources

• 1. biotage.com [biotage.com]
• 2. Amine purification, - Chemistry - Science Forums [scienceforums.net]
• 3. veeprho.com [veeprho.com]
• 4. ICH M7 Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 5. Guidelines for the assessment and control of mutagenic impurities in pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Reductive Amination of Sterically Hindered Anilines

Welcome to the Advanced Synthesis Support Portal. Ticket ID: RA-HIND-001 Topic: Optimization of Reductive Amination for Sterically Hindered Anilines Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary & Core Directive

The Problem: You are attempting to couple a sterically hindered aniline (e.g., 2,6-disubstituted) with a ketone or aldehyde. Standard protocols (STAB/DCE or NaCNBH3/MeOH) are resulting in low conversion, stalled intermediates, or no reaction.

The Root Cause: Sterically hindered anilines suffer from two compounded issues:

• Kinetic Blockade: Ortho-substituents physically obstruct the nucleophilic attack of the nitrogen lone pair onto the carbonyl carbon.

• Thermodynamic Instability: Even if the hemiaminal forms, the subsequent dehydration to the imine (Schiff base) is energetically disfavored due to steric strain (A1,3-strain) in the planar imine intermediate.

The Solution: You must shift from "passive" condensation to "active" dehydration using Lewis Acid catalysis (specifically Titanium(IV) isopropoxide) or switch to stepwise indirect amination.

Troubleshooting Decision Tree

Before modifying your reaction, identify exactly where your synthesis is failing. Use this logic flow to select the correct protocol.

Figure 1: Diagnostic workflow for selecting the appropriate optimization strategy.

Knowledge Base & Protocols (FAQs)

Issue #1: "I see starting material and ketone, but zero product."

Diagnosis: The equilibrium for imine formation is unfavorable. The water generated during condensation is hydrolyzing the unstable imine back to starting materials faster than the hydride can reduce it.

Solution: The Mattson-Bhattacharyya Protocol (Ti(OiPr)4) Titanium(IV) isopropoxide serves a dual function: it acts as a Lewis acid to activate the carbonyl and as a water scavenger, driving the equilibrium toward the imine.

Step-by-Step Protocol:

• Stoichiometry: 1.0 equiv Aniline, 1.2 equiv Ketone/Aldehyde.

• Activation: Add 1.5 - 2.0 equiv Ti(OiPr)4 to the neat mixture or in minimal dry THF.

• Incubation: Stir under Argon at room temperature for 6–12 hours. Do not add reductant yet.

  • Checkpoint: Monitor by NMR.[1] You should see the disappearance of the carbonyl peak.

• Reduction: Dilute with dry Ethanol (or THF). Add 2.0 equiv NaBH4 (Sodium Borohydride) cautiously.

  • Note: We use NaBH4 here, not STAB, because the imine is already formed and Ti-complexed.

• Workup (Critical): Quench with 1N NaOH or aqueous NH4OH. A white precipitate (TiO2) will form. Filter through Celite before extraction to avoid emulsions.

Mechanism of Action:

Figure 2: The dual role of Titanium(IV) isopropoxide in activating the carbonyl and trapping water.

Issue #2: "The imine forms, but reduction is extremely slow or yields side products."

Diagnosis: You are likely using Sodium Triacetoxyborohydride (STAB) in a solvent that is too hindered or at a pH that deactivates the reductant. While STAB is the "gold standard" (Abdel-Magid), it can be too bulky for ortho-substituted anilines.

Solution: Solvent Switching & Acid Catalysis

• Solvent: Switch from DCE (Dichloroethane) to Methanol or TFE (2,2,2-Trifluoroethanol) .

  • Why? Methanol solvates the borohydride species, making it more accessible. TFE activates the imine via hydrogen bonding.

• Catalyst: Add Acetic Acid (AcOH) or TFA.

  • Rule of Thumb: For hindered anilines, maintain pH ~4-5.

Comparative Data: Reductant Performance

Reductant	Solvent	Rate	Risk	Best For
STAB (NaBH(OAc)3)	DCE	Slow	Low	General use, unhindered amines
NaCNBH3	MeOH	Medium	Cyanide toxicity	Acid-sensitive substrates
Pic-BH3 (Picoline-Borane)	MeOH/AcOH	Fast	Moderate	Hindered Anilines (High atom economy)
B(C6F5)3 / Silane	Toluene	Variable	Cost	Electron-deficient / Highly hindered

Issue #3: "My aniline is electron-deficient (e.g., -CF3, -NO2) AND hindered."

Diagnosis: The nucleophilicity is so low that neither standard condensation nor Ti-mediated methods work effectively.

Solution: Frustrated Lewis Pair (FLP) Catalysis Use Tris(pentafluorophenyl)borane [B(C6F5)3] with a silane reductant.[1] This method is water-tolerant and works by activating the silane and the substrate simultaneously, bypassing the traditional imine equilibrium constraints.

Protocol (Ingleson/Fasano Method):

• Mix: Aniline (1.0 eq), Carbonyl (1.0 eq), and PhSiH3 (Phenylsilane, 1.2 eq) in Toluene.

• Catalyst: Add 1-5 mol% B(C6F5)3 .

• Conditions: Heat to 80–100°C in a sealed tube.

• Note: This reaction tolerates "wet" solvents, unlike Ti(OiPr)4 methods.

References

• Abdel-Magid, A. F. , Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[2][3][4] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[2][3][4][5][6][7][8] Studies on Direct and Indirect Reductive Amination Procedures.[2][3][4][5][7][8] The Journal of Organic Chemistry, 61(11), 3849–3862.[3][4]

• Mattson, R. J. , Pham, K. M., Leuck, D. J., & Cowen, K. A. (1990). An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride.[9] The Journal of Organic Chemistry, 55(8), 2552–2554.

• Neidigh, K. A. , Avery, M. A., Williamson, J. S., & Bhattacharyya, S. (1998).[10] Facile preparation of N-methyl secondary amines by titanium(IV) isopropoxide-mediated reductive amination of carbonyl compounds.[10][11] Journal of the Chemical Society, Perkin Transactions 1, (16), 2527–2530.

• Fasano, V. , Radcliffe, J. E., & Ingleson, M. J. (2016). B(C6F5)3-Catalyzed Reductive Amination using Hydrosilanes. ACS Catalysis, 6(3), 1793–1798.

Sources

• 1. dspace.library.uu.nl [dspace.library.uu.nl]
• 2. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. semanticscholar.org [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. Reductive amination - Wikipedia [en.wikipedia.org]
• 8. Abdel-Magid, A.F., Carson, K.G. and Harris, B.D. (1996) Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61, 3849-3862. - References - Scientific Research Publishing [scirp.org]
• 9. semanticscholar.org [semanticscholar.org]
• 10. "Facile Preparation of N-methyl Secondary Amines by Titanium(IV) Isopro" by Kurt A. Neidigh, Mitchell A. Avery et al. [ecommons.udayton.edu]
• 11. Facile preparation of N-methyl secondary amines by titanium(IV) isopropoxide-mediated reductive amination of carbonyl compounds - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Solvent selection for crystallization of N-(1-cyclopropylethyl)-2-methylaniline

To: User From: Senior Application Scientist, Crystallization Process Development Subject: Technical Guide: Solvent Selection & Optimization for N-(1-cyclopropylethyl)-2-methylaniline

Executive Summary

This guide addresses the crystallization challenges associated with N-(1-cyclopropylethyl)-2-methylaniline , a lipophilic secondary amine often utilized as a pharmaceutical or agrochemical intermediate. Due to the steric bulk of the ortho-methyl group and the flexible cyclopropyl moiety, this compound exhibits a high tendency for "oiling out" (Liquid-Liquid Phase Separation, LLPS) rather than forming a stable crystal lattice.

This technical support document is structured to guide you through solvent screening, thermodynamic control, and salt formation strategies to ensure high-purity isolation.

Part 1: Solvent Selection Logic

The crystallization of secondary anilines requires balancing solubility (to dissolve the crude) and lattice energy (to encourage packing).

Physicochemical Profile & Solvent Compatibility[1][2][3][4][5]

• Compound Nature: Lipophilic, weak base, potential hydrogen bond donor/acceptor.

• Key Challenge: The ortho-methyl group disrupts planar stacking, lowering the melting point and increasing solubility in non-polar solvents.

Table 1: Solvent Class Recommendations

Solvent Class	Specific Solvent	Role	Technical Rationale
Alkanes	n-Heptane / Hexane	Anti-solvent / Crystallization Medium	Primary Choice. The compound is likely soluble at RT but insoluble at -20°C. Promotes lattice formation over solvation.
Alcohols	Methanol / Isopropanol (IPA)	Good Solvent	High solubility due to H-bonding. Risk: High probability of oiling out if cooled too rapidly or if water is added as anti-solvent.
Esters	Ethyl Acetate / Isopropyl Acetate	Intermediate Solvent	Good for dissolving impurities. Often used in binary systems (e.g., EtOAc/Heptane) to modulate supersaturation.
Chlorinated	DCM / Chloroform	Solubilizer	Avoid for crystallization. Too high solubility; difficult to induce nucleation. Use only for transport or initial purification.

Part 2: Troubleshooting "Oiling Out" (LLPS)

The Issue: You cool the solution, and instead of white crystals, you see a distinct oily layer or droplets at the bottom. This is Liquid-Liquid Phase Separation (LLPS) . It occurs when the metastable limit for oiling is reached before the nucleation limit.

Mechanism & Mitigation Workflow

The following diagram illustrates the decision matrix for mitigating oiling out, a critical failure mode for this aniline derivative.

Figure 1: Decision matrix for troubleshooting Liquid-Liquid Phase Separation (Oiling Out) during aniline crystallization.

Protocol: Recovering from an Oiled-Out State

• Re-heat: Heat the mixture until the oil phase redissolves completely (single phase).

• Seed: Add 0.1–0.5 wt% of pure seed crystals (if available) at a temperature just below saturation but above the oiling temperature.

• Slow Cool: Cool at a rate of <0.2°C/min. Rapid cooling favors amorphous oil formation.

• Solvent Swap: If oiling persists, switch to a solvent with a lower dielectric constant (e.g., move from MeOH/Water to EtOAc/Heptane).

Part 3: Salt Formation Strategy

If the free base of N-(1-cyclopropylethyl)-2-methylaniline is a low-melting solid or persistent oil, converting it to a salt is the standard industry solution for isolation and purification.

Recommended Counter-ions:

• Hydrochloride (HCl): Gas or solution (in IPA/Ether). Often forms high-melting solids but can be hygroscopic.

• Oxalate: Oxalic acid often yields highly crystalline, non-hygroscopic salts for secondary amines.

• p-Toluenesulfonate (Tosylate): Adds aromatic stacking (π-π interactions), excellent for crystallizing "floppy" molecules.

Experimental Protocol: Tosylate Salt Crystallization

• Dissolution: Dissolve 1.0 eq of N-(1-cyclopropylethyl)-2-methylaniline in Isopropyl Acetate (IPAc) (5 vol).

• Acid Addition: Add 1.05 eq of p-Toluenesulfonic acid monohydrate (dissolved in minimal warm IPAc or MeOH).

• Nucleation: Stir at 50°C for 30 mins. If no precipitate, cool to 20°C.

• Anti-solvent: If still soluble, add n-Heptane dropwise until cloud point.

• Isolation: Filter and wash with 1:1 IPAc/Heptane.

Part 4: Frequently Asked Questions (FAQs)

Q1: I am using Methanol/Water, but the purity is not improving. Why? A: Methanol/Water is a "powerful" solvent system but often fails for lipophilic amines because the impurity rejection is poor. The hydrophobic impurities precipitate with your product when water is added.

• Fix: Switch to Heptane (crystallization by cooling) . Impurities that are more polar than your product will stay in the mother liquor, while your lipophilic product crystallizes out.

Q2: The compound solidifies but turns into a sticky gum upon filtration. A: This indicates the presence of residual solvent trapped in an amorphous solid (glass) or a depressed melting point due to impurities.

• Fix: Perform a "slurry age" (maturation) . Re-suspend the gum in the anti-solvent (e.g., Heptane) and heat-cycle it (heat to 40°C, cool to 10°C) for 12–24 hours. This promotes the transition from amorphous gum to crystalline solid (Ostwald ripening).

Q3: Can I use chiral acids for resolution during crystallization? A: Yes. Since the compound has a chiral center (1-cyclopropylethyl), you can use L-Tartaric acid or D-Dibenzoyl tartaric acid .

• Tip: Use Ethanol or Acetonitrile as the solvent. These polar aprotic/protic solvents facilitate the specific hydrogen bonding required for chiral recognition.

References

• BenchChem Technical Support. (2025).[1] Recrystallization of Substituted Anilines: Troubleshooting Oiling Out. Retrieved from

• Chemistry LibreTexts. (2022). Troubleshooting Crystallization: Oiling Out and Yield Issues. Retrieved from

• Mettler Toledo. (2024). Oiling Out in Crystallization: Mechanisms and Solutions. Retrieved from

• Pharmalego. (2024). Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds. Retrieved from

• University of Rochester. (n.d.). Solvents for Recrystallization: Tips and Tricks. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Analytical Verification of N-(1-cyclopropylethyl)-2-methylaniline: A Comparative 1H NMR Guide

Executive Summary

N-(1-cyclopropylethyl)-2-methylaniline (CAS: 1020989-61-0) is a critical secondary amine intermediate, often utilized in the synthesis of sterically hindered agrochemicals and kinase inhibitors. Its structural integrity hinges on the successful installation of the 1-cyclopropylethyl moiety onto the ortho-toluidine core.

This guide provides a technical comparison of the target molecule against its primary precursors and potential side products. Unlike standard alkyl amines, the cyclopropyl group introduces unique magnetic anisotropy, making 1H NMR spectroscopy the superior method for structural validation over LC-MS, which often fails to distinguish between isomeric alkyl forms (e.g., n-propyl vs. cyclopropyl).

Key Performance Indicators (NMR vs. Alternatives)

Feature	1H NMR (Recommended)	LC-MS (Alternative)	IR Spectroscopy
Structural Isomerism	High (Resolves branching)	Low (Mass dependent)	Medium (Fingerprint)
Purity Quantification	High (Molar ratio)	Medium (Response factors vary)	Low
Chiral Resolution	Medium (Diastereotopic protons)	None (Requires Chiral Column)	None

Synthesis Context & Impurity Profile

To accurately analyze the spectrum, one must understand the "chemical noise"—the precursors likely to remain in the sample. The synthesis predominantly follows a Reductive Amination pathway involving o-toluidine and cyclopropyl methyl ketone.

Synthesis & Impurity Pathway (DOT Visualization)

Figure 1: Reductive amination pathway highlighting the critical intermediate (Imine) and the target secondary amine. The primary challenge is ensuring complete reduction of the imine without over-alkylation.

Comparative 1H NMR Analysis

The following data compares the target molecule with its primary limiting reagent, o-toluidine. The disappearance of the primary amine protons and the appearance of the cyclopropyl-methine system are the pass/fail criteria.

Predicted Chemical Shift Data (CDCl3, 400 MHz)

Proton Environment	Target Molecule (δ ppm)	Precursor (o-Toluidine) (δ ppm)	Signal Type	Coupling (J)
Ar-H (Aromatic)	6.60 – 7.15	6.65 – 7.10	Multiplet	-
N-H (Amine)	3.60 – 3.90	3.50 – 3.70 (NH₂)	Broad Singlet	Exchangeable
N-CH (Methine)	2.95 – 3.15	Absent	Multiplet	J ≈ 6-7 Hz
Ar-CH₃ (Core)	2.10 – 2.15	2.15	Singlet	-
Alkyl-CH₃ (Chain)	1.25 – 1.30	Absent	Doublet	J ≈ 6.5 Hz
Cyclopropyl (-CH)	0.85 – 1.00	Absent	Multiplet	Complex
Cyclopropyl (-CH₂)	0.20 – 0.60	Absent	Multiplet	Complex

Detailed Spectral Interpretation

1. The "Fingerprint" Region (0.0 – 1.5 ppm)

This is the most distinct region for validation.

• Cyclopropyl Ring: Unlike standard alkyl chains, cyclopropyl protons are highly shielded due to the ring current anisotropy. Look for complex multiplets in the 0.20–0.60 ppm range.

• Ethyl Methyl Group: A clean doublet around 1.28 ppm confirms the "ethyl" portion of the chain. If this appears as a singlet, you likely have unreacted ketone or a different alkylation product.

2. The Chiral Center (2.9 – 3.2 ppm)

The proton on the carbon adjacent to the nitrogen (N-C H-cyclopropyl) is the critical connectivity check.

• Target: A distinct multiplet around 3.0 ppm . It couples to both the methyl doublet and the cyclopropyl methine.

• Comparison: If this peak is absent, but alkyl peaks are present, you may have formed a salt or a side product where the nitrogen is not attached to the chiral center.

3. The Aromatic Region (6.5 – 7.2 ppm)

The 2-methylaniline core provides a 4-proton pattern.

• Ortho-substitution Effect: The presence of the 2-methyl group breaks the symmetry. Expect two doublets and two triplets (often overlapping).

• Shift Logic: Alkylation of the nitrogen typically causes a slight upfield shift (shielding) of the ortho and para protons compared to the free amine, but this effect is subtle.

Experimental Protocol

To ensure reproducibility and minimize solvent effects on the exchangeable N-H proton, follow this standardized protocol.

Step-by-Step Workflow

• Sample Preparation:

  • Weigh 10–15 mg of the isolated oil/solid.

  • Dissolve in 0.6 mL of CDCl₃ (Chloroform-d).

  • Note: Ensure CDCl₃ is neutralized (stored over K₂CO₃ or Ag foil) to prevent acid-catalyzed exchange or salt formation, which shifts the N-H peak.

• Acquisition Parameters (Standard 400 MHz):

  • Pulse Sequence: zg30 (30° pulse angle).

  • Relaxation Delay (D1): ≥ 2.0 seconds (Essential for accurate integration of the aromatic vs. cyclopropyl ratio).

  • Scans (NS): 16 or 32.

  • Temperature: 298 K (25°C).

• Processing:

  • Phasing: Manual phasing is required for the broad cyclopropyl region.

  • Integration: Normalize the Ar-CH₃ singlet (2.1 ppm) to 3.00 . This provides an internal standard to verify the 1:1 ratio with the Ethyl-CH₃ doublet (should integrate to ~3.00).

Decision Logic for QC Analysis

Use the following logic tree to determine the status of your synthesis batch.

Figure 2: Logical workflow for interpreting the NMR data. The N-H proton count and presence of high-field cyclopropyl signals are the primary discriminators.

References

• Reductive Amination Methodology: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride."[1] Journal of Organic Chemistry, 1996, 61(11), 3849–3862. [Link]

• Cyclopropyl NMR Characteristics: Wiberg, K. B., et al. "Nuclear Magnetic Resonance Spectra of Cyclopropyl Derivatives."[2] Journal of Organic Chemistry, 1973, 38(3), 378–387. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. pubs.acs.org [pubs.acs.org]

Fragmentation Profiling of N-(1-cyclopropylethyl)-2-methylaniline: A Comparative Mass Spectrometry Guide

This guide provides an in-depth technical analysis of the mass spectrometry fragmentation patterns of N-(1-cyclopropylethyl)-2-methylaniline , a compound of significant interest in forensic toxicology and organic synthesis monitoring.

This document is structured to serve as a comparative technical reference, distinguishing this specific regioisomer from its structural analogues using Electron Ionization (EI) and Electrospray Ionization (ESI) data.

Executive Summary & Structural Logic

N-(1-cyclopropylethyl)-2-methylaniline (CAS: 1020989-61-0) is a secondary amine featuring an o-toluidine core coupled to a cyclopropyl-substituted ethyl chain. Its mass spectral behavior is governed by three competing forces:

• Charge Localization: The nitrogen lone pair drives ionization.

• Ring Strain: The cyclopropyl group (27.5 kcal/mol strain energy) is a "fragile" moiety prone to radical loss.

• The Ortho Effect: The steric and electronic interaction between the amino group and the ortho-methyl substituent on the benzene ring distinguishes it from meta- and para- isomers.

Chemical Specifications

Property	Value
Formula	C₁₂H₁₇N
Exact Mass	175.1361 Da
Structure	o-Tolyl-NH-CH(CH₃)-Cyclopropyl
Key Moiety	Cyclopropyl (C₃H₅)

Methodology: Data Acquisition Standards

To ensure reproducibility, the following acquisition parameters are recommended. These protocols differentiate the target analyte from isobaric interferences.

Protocol A: GC-MS (Electron Ionization)[2]

• Inlet Temperature: 250°C (Splitless mode).

• Column: Rxi-5Sil MS or equivalent (30m x 0.25mm x 0.25µm).

• Carrier Gas: Helium at 1.0 mL/min (constant flow).

• Ion Source: 230°C, 70 eV electron energy.

• Scan Range: m/z 40–350.

Protocol B: LC-QTOF (Electrospray Ionization)

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 10 min.

• Ionization: ESI Positive Mode (+).

• Capillary Voltage: 3500 V.

Deep Dive: Fragmentation Mechanisms (EI)

In Electron Ionization (70 eV), the molecule undergoes predictable, high-energy fragmentation. The molecular ion (

, m/z 175) is typically visible but undergoes rapid -cleavage.

The Primary Pathway: -Cleavage

The radical cation localizes on the nitrogen.[1] The bond adjacent to the nitrogen weakens, leading to the loss of the largest alkyl radical.

• Pathway A (Dominant): Cleavage of the bond between the methine carbon and the cyclopropyl ring.

  • Loss: Cyclopropyl radical (

    , 41 Da).

  • Product Ion: m/z 134 (Base Peak).

  • Structure:

    .

• Pathway B (Minor): Cleavage of the bond between the methine carbon and the methyl group.

  • Loss: Methyl radical (

    , 15 Da).[2]

  • Product Ion: m/z 160.

The Secondary Pathway: Aromatic Degradation

Following the formation of the base peak (m/z 134), further fragmentation occurs:

• Tropylium Formation: Rearrangement of the tolyl core leads to m/z 91 (

  ) and m/z 65 ( ).

• Ortho-Effect Loss: The m/z 106/107 ions represent the N-methylaniline or o-toluidine core fragments stripped of the alkyl side chain.

Visualization: Fragmentation Workflow

The following diagram maps the causal relationships between the parent ion and its daughters.

Figure 1: Mechanistic fragmentation pathway of N-(1-cyclopropylethyl)-2-methylaniline under 70 eV Electron Ionization.

Comparative Analysis: Performance vs. Alternatives

In analytical workflows, the "alternative" is often a structural isomer that co-elutes. The most critical comparison is between the Target (Ortho) and its Para-isomer (N-(1-cyclopropylethyl)-4-methylaniline) .

Comparative Data Table: Isomer Differentiation

Feature	Target: o-Isomer (2-Methyl)	Alternative: p-Isomer (4-Methyl)	Mechanistic Reason
Base Peak	m/z 134	m/z 134	Both undergo identical -cleavage losing the cyclopropyl group.
Ortho-Effect Ion	Present (m/z 118)	Absent / Negligible	The ortho-methyl group facilitates specific H-transfer/cyclization not possible in the para position.
Molecular Ion ( )	Lower Intensity	Higher Intensity	Steric strain in the ortho position destabilizes the parent ion relative to the para isomer.
Retention Time	Earlier Elution	Later Elution	The ortho isomer is more compact (lower boiling point) due to steric shielding.

Why This Matters

For drug development and forensic identification, relying solely on the base peak (m/z 134) leads to false positives . You must monitor the diagnostic ratio of m/z 118 to m/z 134 to confirm the specific regioisomer.

Experimental Protocol: Self-Validating Identification

To confirm the identity of N-(1-cyclopropylethyl)-2-methylaniline in a sample, follow this logical gate workflow.

Step 1: Retention Index Calculation

Calculate the Kovats Retention Index (RI) using a C10-C30 alkane ladder.

• Target RI (approx): 1450–1550 (on 5% phenyl columns).

• Validation: If RI deviates >20 units from the standard, reject the ID.

Step 2: Ion Ratio Confirmation (SIM Mode)

Set the Mass Spectrometer to Selected Ion Monitoring (SIM) for maximum sensitivity.

• Quant Ion: m/z 134 (Dwell 25ms)

• Qualifier 1: m/z 175 (Dwell 50ms) - Checks for intact molecule.

• Qualifier 2: m/z 118 (Dwell 50ms) - Checks for ortho-substitution.

• Qualifier 3: m/z 91 (Dwell 25ms) - General aromatic check.

Acceptance Criteria:

• Ratio (m/z 175 / m/z 134) must match reference standard ±20%.

• Ratio (m/z 118 / m/z 134) must be > 5% (distinguishes from para-isomer).

Workflow Diagram

Figure 2: Decision tree for distinguishing regioisomers using diagnostic ion ratios.

References

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books. (Standard text for -cleavage and ortho-effect mechanisms).

• National Institute of Standards and Technology (NIST). (2023). NIST Mass Spectral Library. [Link]

• Chen, M., et al. (2018).[3] Differentiation of Isomeric Methylanilines by Imidization and Gas Chromatography/Mass Spectrometry Analysis. Rapid Communications in Mass Spectrometry, 32(4), 342-348.[3] [Link]

• Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). (2023). Mass Spectral Library - Version 3.11. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. youtube.com [youtube.com]
• 3. Differentiation of isomeric methylanilines by imidization and gas chromatography/mass spectrometry analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Validation of Purity using GC-MS for N-(1-cyclopropylethyl)-2-methylaniline

Executive Summary

In the synthesis of high-value pharmaceutical intermediates, N-(1-cyclopropylethyl)-2-methylaniline (CAS: 1020989-61-0) represents a critical structural scaffold, often utilized in the development of agrochemicals and kinase inhibitors. Its purity is paramount, as the presence of unreacted starting materials—specifically the toxic 2-methylaniline (o-toluidine) —can compromise downstream safety and efficacy.

While High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) are staples in the analytical laboratory, this guide argues that Gas Chromatography-Mass Spectrometry (GC-MS) is the superior technique for validating the purity of this specific secondary amine. GC-MS offers the unique combination of high-resolution separation of volatile structural isomers and definitive mass-spectral identification of trace organic impurities that UV-based methods often miss.

Technical Context & The Analytical Challenge

The Molecule

N-(1-cyclopropylethyl)-2-methylaniline is a secondary amine. Chemically, it presents two distinct analytical challenges:

• Basicity: Secondary amines interact strongly with active silanol groups in standard silica capillary columns, leading to peak tailing and reduced sensitivity.

• Volatility: Its boiling point and vapor pressure make it amenable to GC, but it sits in a "Goldilocks" zone where it is also analyzable by HPLC.

The Impurity Landscape

The synthesis typically involves the reductive amination of 2-methylaniline with cyclopropyl methyl ketone . Therefore, the critical impurities to monitor are:

• 2-Methylaniline (Starting Material): Highly toxic; must be controlled at ppm levels.

• Cyclopropyl methyl ketone: Volatile reagent.

• N,N-bis(1-cyclopropylethyl)-2-methylaniline: An over-alkylation byproduct (tertiary amine).

Comparative Analysis: GC-MS vs. Alternatives

The following table objectively compares GC-MS against the two most common alternatives: HPLC-UV and 1H-NMR.

Feature	GC-MS (Recommended)	HPLC-UV	1H-NMR
Primary Mechanism	Volatility separation + Mass Charge (m/z) ID	Polarity separation + UV Absorbance	Magnetic resonance of nuclei
Specificity	High. Mass fingerprint identifies unknown impurities (e.g., isomers).	Medium. Relies on retention time; co-eluting peaks can be masked.	High (Structural), but poor for trace mixtures.
Sensitivity (LOD)	Excellent (ppb range). Ideal for trace impurity analysis.	Good (ppm range). Limited by extinction coefficients.	Poor (>0.1%). Not suitable for trace impurity quantification.
Analyte Suitability	Ideal for volatile amines and non-polar impurities.	Good for polar/non-volatile compounds.	Universal, but requires high purity for interpretation.
Throughput	High (15-20 min runs).	Medium (20-40 min runs).	Low (Sample prep + acquisition).
Limitation	Requires amine-deactivated columns to prevent tailing.	Mobile phase pH must be high (>8) for amines, damaging silica columns.	Cannot quantify <0.1% impurities reliably.

Why GC-MS Wins

For this specific molecule, HPLC-UV suffers because the UV chromophore (the aniline ring) is shared between the product and the major impurity (2-methylaniline). If they co-elute, UV cannot distinguish them. GC-MS , however, separates them easily by boiling point and confirms identity via unique fragmentation patterns (e.g., the tropylium ion vs. cyclopropyl fragments).

Validated GC-MS Protocol

This protocol is designed to be a self-validating system . It uses a specific column chemistry to negate the secondary amine tailing issue without the need for time-consuming derivatization.

Instrumentation & Conditions[1][2]

• System: Agilent 7890B GC / 5977B MSD (or equivalent).

• Column: Rtx-5 Amine or CP-Volamine (30 m x 0.25 mm x 1.0 µm).

  • Rationale: These columns are base-deactivated. Standard DB-5 columns will cause severe tailing of the amine, ruining integration accuracy.

• Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

• Inlet: Split/Splitless (Split ratio 50:1).

  • Temp: 260°C.

  • Liner: Ultra Inert with glass wool (deactivated).

Temperature Program

• Initial: 60°C (Hold 1 min) – Elutes volatile solvent & ketone.

• Ramp 1: 15°C/min to 200°C.

• Ramp 2: 25°C/min to 300°C (Hold 3 min) – Elutes heavy over-alkylation byproducts.

Mass Spectrometer Settings

• Source Temp: 230°C.

• Quad Temp: 150°C.

• Mode: Scan (40-450 amu) for purity; SIM (Selected Ion Monitoring) for trace 2-methylaniline quantitation.

• Solvent Delay: 3.0 min.

Sample Preparation

• Stock Solution: Dissolve 10 mg of N-(1-cyclopropylethyl)-2-methylaniline in 10 mL Dichloromethane (DCM) (HPLC Grade).

• Internal Standard (ISTD): Add Naphthalene-d8 (50 µg/mL final conc) to correct for injection variability.

• Filtration: 0.2 µm PTFE syringe filter (mandatory to protect the column).

Validation Framework (ICH Q2(R1))

To ensure this method is authoritative, it must be validated against ICH Q2(R1) guidelines.

A. Specificity (The "Purity Check")

• Method: Inject the sample in Scan mode.

• Criteria: The Main Peak must show a purity score of >95% (via spectral deconvolution).

• Key Fragments:

  • N-(1-cyclopropylethyl)-2-methylaniline: Look for molecular ion

    at m/z 175 and base peak at m/z 160 (loss of methyl) or cyclopropyl fragments.

  • 2-Methylaniline (Impurity):[1][2]

    at m/z 107.

B. Linearity & Range

• Protocol: Prepare 5 calibration standards of the impurity (2-methylaniline) ranging from 1 ppm to 500 ppm relative to the main peak.

• Acceptance:

  .

C. Limit of Detection (LOD) / Quantitation (LOQ)

• Calculation: Based on Signal-to-Noise (S/N) ratio of the 1 ppm standard.

  • LOD: S/N > 3:1

  • LOQ: S/N > 10:1

Visual Workflow (DOT Diagram)

The following diagram illustrates the logical flow of the validation process, highlighting the critical decision points that ensure scientific integrity.

Caption: Workflow for the GC-MS validation of N-(1-cyclopropylethyl)-2-methylaniline, integrating impurity identification logic.

References

• International Conference on Harmonisation (ICH). (2005).[3] Validation of Analytical Procedures: Text and Methodology Q2(R1). ICH Guidelines.[3][4][5][6][7] [Link]

• Restek Corporation. (2023). Analysis of Amines and Ammonia by Gas Chromatography.[8] Technical Guide.[3][4][5] [Link]

• Loeppky, R. N., & Elomari, S. (2000).[9] N-Alkyl-N-cyclopropylanilines as mechanistic probes in the nitrosation of N,N-dialkyl aromatic amines.[9] Journal of Organic Chemistry, 65(1), 96-103.[9] [Link]

• U.S. Food and Drug Administration (FDA). (2021).[10] Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. researchgate.net [researchgate.net]
• 3. database.ich.org [database.ich.org]
• 4. ema.europa.eu [ema.europa.eu]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. fda.gov [fda.gov]
• 8. bre.com [bre.com]
• 9. N-Alkyl-N-cyclopropylanilines as mechanistic probes in the nitrosation of N,N-dialkyl aromatic amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. fda.gov [fda.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of N-(1-cyclopropylethyl)-2-methylaniline

As a Senior Application Scientist, my goal is to provide you with a procedural guide that is not only technically precise but also grounded in the practical realities of a working laboratory. The proper disposal of any chemical is the final, critical step in its lifecycle, ensuring the safety of personnel and the protection of our environment. This guide for N-(1-cyclopropylethyl)-2-methylaniline is designed to be a self-validating system of protocols, explaining the causality behind each step to build a culture of safety and responsibility.

Part 1: Hazard Assessment & Characterization

Before any handling or disposal begins, a thorough understanding of the potential risks is paramount. Based on analogous compounds, N-(1-cyclopropylethyl)-2-methylaniline should be presumed to be a hazardous substance.

Inferred Hazard Profile

The toxicological properties are inferred from data on N-methylaniline and the general class of substituted anilines.

Hazard Classification	Description	Rationale & Authoritative Source
Acute Toxicity (Oral, Dermal, Inhalation)	Toxic if swallowed, in contact with skin, or if inhaled.[2][4][9]	N-methylaniline is classified as a Category 3 acute toxin via all routes of exposure.[2][4] Aniline derivatives are known to be rapidly absorbed through the skin.[1]
Specific Target Organ Toxicity	May cause damage to organs (particularly the blood) through prolonged or repeated exposure.[2][3][4]	Aniline and its derivatives are known to cause methemoglobinemia, a condition where the blood's ability to carry oxygen is reduced.[3]
Aquatic Toxicity	Very toxic to aquatic life with long-lasting effects.[2][4][9]	This is a common hazard for aniline compounds, which can persist and cause harm in aquatic ecosystems.[1][10]
Chemical Reactivity	Reacts violently with strong acids and strong oxidizing agents.[3] Decomposes on heating to produce toxic fumes, including nitrogen oxides.[3]	This reactivity is characteristic of the aniline functional group.

Causality: The core principle here is precaution. In the absence of specific data, we assume the hazards of the most relevant, well-documented analogues. This approach ensures that safety measures are sufficient to cover the probable risks. All chemical waste should be treated as hazardous unless confirmed otherwise by a qualified professional.[6][8]

Part 2: Personal Protective Equipment (PPE) & Safety Protocols

Given the high inferred toxicity, stringent adherence to PPE standards is non-negotiable.

Required PPE:

• Hand Protection: Handle with compatible chemical-resistant gloves (e.g., Nitrile rubber) inspected prior to use. Use proper glove removal technique to avoid skin contact.[2]

• Eye/Face Protection: Use safety glasses with side-shields or a face shield.[2]

• Skin and Body Protection: Wear a lab coat and, if there is a risk of significant splashing, impervious clothing.[2][3]

• Respiratory Protection: All handling of waste should occur in a well-ventilated area, preferably within a chemical fume hood.[11] If aerosols or vapors may be generated, respiratory protection may be necessary.[2]

Safety Causality: The primary routes of exposure for anilines are skin absorption and inhalation.[3] Therefore, PPE selection is focused on creating an impermeable barrier to prevent systemic toxicity.

Part 3: Waste Collection & Segregation Workflow

Proper segregation is the cornerstone of safe chemical disposal. Mixing incompatible waste streams can lead to dangerous chemical reactions, fires, or explosions.

Step-by-Step Collection Protocol

• Container Selection:

  • Use a designated, leak-proof container made of a compatible material (e.g., glass or polyethylene).[6][8][12] The original product container is often the best choice for waste accumulation.[8]

  • Ensure the container is in good condition, free from cracks or residue on the outside.[8][12]

• Labeling:

  • As soon as the first drop of waste enters the container, affix a "Hazardous Waste" label.[6][12][13]

  • The label must clearly state the full chemical name: "N-(1-cyclopropylethyl)-2-methylaniline". Do not use abbreviations or chemical formulas.[13]

  • List all constituents and their approximate percentages if it is a mixed waste stream.[14]

  • Include the name of the generating researcher and the date of accumulation.[14]

• Accumulation:

  • Keep the waste container securely closed at all times, except when adding waste.[6][12][13] This minimizes the release of toxic vapors.

  • Store the container in a designated Satellite Accumulation Area (SAA) within the laboratory, near the point of generation.[6][13]

  • Ensure the SAA is equipped with secondary containment (e.g., a spill tray) to contain any potential leaks.[8]

Segregation Logic

The following diagram illustrates the critical decision-making process for segregating this waste stream.

Caption: Waste segregation logic for N-(1-cyclopropylethyl)-2-methylaniline.

Part 4: Final Disposal Procedure

This section outlines the workflow from a full laboratory waste container to final removal by certified professionals.

Disposal Workflow Diagram

This flowchart provides a visual guide to the entire process, ensuring no step is missed.

Caption: Step-by-step workflow for hazardous waste disposal.

Protocol for Final Removal

• Request Pickup: Once your waste container is nearly full (approximately 90%), arrange for its removal. Do not overfill containers.[13] This is typically done by contacting your institution's Environmental Health & Safety (EH&S) department or a licensed hazardous waste disposal contractor.[6][12]

• Documentation: Complete any required waste pickup forms or online requests as per your institution's policy.[6] Ensure the information matches the container label exactly.

• Final Transport: The trained professionals from EH&S or the disposal company will handle the final removal from your lab. Do not attempt to transport bulk hazardous waste across campus or on public roads yourself.

Recommended Disposal Method: For toxic organic compounds like substituted anilines, the preferred method of disposal is high-temperature incineration in a facility equipped with afterburners and scrubbers to neutralize harmful combustion byproducts.[2] This method ensures complete destruction of the compound.

Part 5: Spill Management

Accidents happen, and a prepared response is critical.

• Evacuate & Alert: If a significant spill occurs, evacuate the immediate area and alert colleagues and your supervisor.

• Assess the Spill: If the spill is small and you are trained and equipped to handle it, proceed with caution. For large spills, call your institution's emergency number.

• Containment & Cleanup:

  • Wear the appropriate PPE as outlined in Part 2.

  • Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or a commercial spill kit). Do not use combustible materials like paper towels to absorb large quantities.

  • Carefully collect the contaminated absorbent material using non-sparking tools and place it in a designated, sealable container for hazardous waste.

  • Label the container as "Spill Debris containing N-(1-cyclopropylethyl)-2-methylaniline" and dispose of it following the same procedures for liquid waste.[5][8]

• Decontaminate: Clean the spill area thoroughly with a suitable solvent, collecting the rinsate as hazardous waste.

Conclusion

The responsible management of chemical waste is a fundamental duty of every scientist. By understanding the hazards, following established protocols for segregation and collection, and partnering with certified disposal professionals, you ensure that the lifecycle of N-(1-cyclopropylethyl)-2-methylaniline concludes safely and without environmental impact. This guide provides the framework, but it must be integrated with your institution's specific policies and a continuous commitment to a culture of safety.

References

• Lehigh University, Campus Safety Division. (n.d.). HAZARDOUS WASTE DISPOSAL PROCEDURES HANDBOOK. Retrieved from [Link]

• Purdue University. (n.d.). Hazardous Waste Disposal Guidelines. Retrieved from [Link]

• National Science Teaching Association. (2018, November 28). How to Properly Dispose Chemical Hazardous Waste. Retrieved from [Link]

• Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste. Retrieved from [Link]

• Columbia University. (n.d.). Hazardous Chemical Waste Management Guidelines. Retrieved from [Link]

• Environmental Protection Agency. (1986). Testing Consent Orders on Aniline and Seven Substituted Anilines. Federal Register, 51(233).

• New Jersey Department of Health. (2010). Hazardous Substance Fact Sheet - Aniline. Retrieved from [Link]

• Shokri, A., & Mahanpoor, K. (2019). Remedial Technologies for Aniline and Aniline Derivatives Elimination from Wastewater. PMC. Retrieved from [Link]

• International Labour Organization & World Health Organization. (2021). International Chemical Safety Cards (ICSC) - N-METHYLANILINE. Retrieved from [Link]

• CPAchem Ltd. (2023, March 24). Safety data sheet - N-Methylaniline. Retrieved from [Link]

• PubChem. (n.d.). N-cyclopropyl-2-methylaniline. Retrieved from [Link]

• Linlab, Stanford University. (2017). Procedure for Waste Disposal. Retrieved from [Link]

• Taylor & Francis Online. (2014, September 02). Removal of Aniline and Nitro-Substituted Aniline from Wastewater by Particulate Nanoporous MCM-48. Retrieved from [Link]

• National Institute of Standards and Technology (NIST). (n.d.). N-methylaniline. Retrieved from [Link]

• Trent University. (n.d.). Procedures for Disposal of Hazardous Waste Chemicals – ESB C111.4. Retrieved from [Link]

• National Institutes of Health (NIH). (2022). Waste Disposal Guide 2022. Retrieved from [Link]

• Yufeng Chemical. (2024, September 20). Methylaniline Chemical Properties, Uses, Production. Retrieved from [Link]

• MDPI. (2025, February 07). A Sustained-Release Material for Removing Aniline from Groundwater Based on Waste Foamed Polystyrene as the Encapsulating Matrix. Retrieved from [Link]

• MSPL. (n.d.). The Role of N-Methylaniline in the Oil & Gas Industry. Retrieved from [Link]

• Global Pharma Health Fund. (n.d.). A Concise Quality Control Guide On Essential Drugs. Retrieved from [Link]

Sources

• 1. epa.gov [epa.gov]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. ICSC 0921 - N-METHYLANILINE [chemicalsafety.ilo.org]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. nj.gov [nj.gov]
• 6. purdue.edu [purdue.edu]
• 7. How to Properly Dispose Chemical Hazardous Waste | NSTA [nsta.org]
• 8. vumc.org [vumc.org]
• 9. cpachem.com [cpachem.com]
• 10. Remedial Technologies for Aniline and Aniline Derivatives Elimination from Wastewater - PMC [pmc.ncbi.nlm.nih.gov]
• 11. static.cymitquimica.com [static.cymitquimica.com]
• 12. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 13. research.columbia.edu [research.columbia.edu]
• 14. trentu.ca [trentu.ca]